Cas no 1862057-67-7 (3-[(2-hydroxybutyl)amino]-1λ?-thietane-1,1-dione)

• Product Name: 3-[(2-hydroxybutyl)amino]-1λ?-thietane-1,1-dione
• CAS No: 1862057-67-7
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 5276022
• Update Time: 2026-03-09

3-[(2-hydroxybutyl)amino]-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-((2-hydroxybutyl)amino)thietane 1,1-dioxide
• 3-[(2-hydroxybutyl)amino]-1λ?-thietane-1,1-dione

• Inchi： 1S/C7H15NO3S/c1-2-7(9)3-8-6-4-12(10,11)5-6/h6-9H,2-5H2,1H3
• InChI Key： OIMVZBKKFCLVKW-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(NCC(O)CC)C1

Additional information on 3-[(2-hydroxybutyl)amino]-1λ?-thietane-1,1-dione

Recent Advances in the Study of 3-[(2-hydroxybutyl)amino]-1λ?-thietane-1,1-dione (CAS: 1862057-67-7)

The compound 3-[(2-hydroxybutyl)amino]-1λ?-thietane-1,1-dione (CAS: 1862057-67-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thietane-1,1-dione scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key breakthroughs in the study of this compound is the development of a novel synthetic route that improves yield and purity. Researchers have reported a multi-step synthesis involving the condensation of 2-hydroxybutylamine with thietane-1,1-dione derivatives under controlled conditions. This method not only enhances the scalability of production but also reduces the formation of by-products, making it more suitable for industrial applications. The optimized synthesis has been detailed in a recent publication in the Journal of Medicinal Chemistry, highlighting the importance of reaction conditions and catalyst selection.

In addition to synthetic advancements, recent pharmacological studies have shed light on the compound's mechanism of action. Preliminary in vitro and in vivo experiments suggest that 3-[(2-hydroxybutyl)amino]-1λ?-thietane-1,1-dione exhibits potent inhibitory effects on specific inflammatory pathways, particularly those involving NF-κB and COX-2. These findings, published in Bioorganic & Medicinal Chemistry Letters, indicate its potential as a lead compound for developing new anti-inflammatory drugs. Further studies are underway to evaluate its efficacy and safety in preclinical models.

Another area of interest is the compound's antimicrobial properties. A recent study conducted by a team at the University of Cambridge demonstrated its effectiveness against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study, published in Antimicrobial Agents and Chemotherapy, revealed that the compound disrupts bacterial cell membrane integrity, leading to cell lysis. This mode of action differs from traditional antibiotics, suggesting a potential solution to the growing problem of antibiotic resistance.

Despite these promising findings, challenges remain in the development of 3-[(2-hydroxybutyl)amino]-1λ?-thietane-1,1-dione as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative projects between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the recent studies on 3-[(2-hydroxybutyl)amino]-1λ?-thietane-1,1-dione (CAS: 1862057-67-7) highlight its potential as a versatile scaffold for drug development. Advances in synthesis, mechanistic understanding, and pharmacological evaluation have positioned this compound as a promising candidate for further investigation. Continued research and collaboration will be essential to unlock its full therapeutic potential and address the remaining challenges in its development.